Cas no 71835-85-3 (Phenethyl ferulate)

• Product Name: Phenethyl ferulate
• CAS No: 71835-85-3
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 564711
• PubChem ID: 5284444
• Update Time: 2025-04-19

Phenethyl ferulate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-hydroxy-3-methoxyphenyl)-, 2-phenylethyl ester
• Caffeic Acid 3-Methyl Phenethyl Ester
• 2-phenylethyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Methyl (2E)-3-(3,4-dihydroxyphenyl)acrylate
• Phenylethyl 3-methylcaffeate
• 2-phenylethyl (2E)-3-[4-hydroxy-3-(methyloxy)phenyl]prop-2-enoate
• 2-Phenylethyl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
• Phenyethyl 3-methylcaffeate
• Phenethyl Ferulate；Ferulic acid phenethyl ester；Phenethyl ferulate；β-Phenethyl ferulate
• Phenethyl ferulate
• SCHEMBL2792633
• 2-phenylethyl 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• 71835-85-3
• FT-0664192
• NCI60_025142
• DTXSID30860932
• phenethyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• (E)-3-(4-Hydroxy-3-methoxy-phenyl)-acrylic acid phenethyl ester
• NSC-671193
• BDBM50029216
• AKOS015966757
• Ferulic Acid Phenethyl Ester
• CAFFEICACID,3-METHYLPHENETHYLESTER
• MFCD18385026
• Q27464606
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, 2-phenylethyl ester
• .beta.-Phenylethyl 4-hydroxy-3-methoxycinnamate
• CHEMBL442022
• CS-W009964
• AKOS040760769
• B49B43355J
• 132335-98-9
• MS-24287
• 2-Phenylethyl Ferulate
• beta-Phenethyl ferulate
• 3-(4-Hydroxy-3-methoxy-phenyl)-acrylic acid phenethyl ester
• DTXSID8021143
• 2-phenylethyl (2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• phenethyl (E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoate
• SCHEMBL14259660
• UNII-B49B43355J
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, 2-phenylethyl ester, (2E)-
• Phenethyl (E)-3-(4-hydroxy-3-methoxyphenyl)acrylate
• NSC-666255
• phenylethyl ferulate
• 3-methylcaffeic acid phenylethyl ester
• NSC666255
• CCRIS 7791
• phenethyl-trans-ferulate
• HY-W009248
• Phenylethyl-3-methylcaffeate
• NSC671193
• DA-56791

• Inchi： 1S/C18H18O4/c1-21-17-13-15(7-9-16(17)19)8-10-18(20)22-12-11-14-5-3-2-4-6-14/h2-10,13,19H,11-12H2,1H3/b10-8+
• InChI Key： CZQNYPBIOHVQQN-CSKARUKUSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.13600
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 80-81℃
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.606
• Solubility: DMSO, Ethanol, Ethyl Acetate
• PSA: 55.76000
• LogP: 3.11930
• Vapor Pressure: Not available

Phenethyl ferulate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)